Cas no 30232-12-3 (Propanoic acid,mercapto-)

• Product Name: Propanoic acid,mercapto-
• CAS No: 30232-12-3
• MF: C₃H₆O₂S
• MW: 106.143539905548
• CID: 308158
• Update Time: 2024-01-28

Propanoic acid,mercapto- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,mercapto-
• Mercaptopropionic acid
• Propionicacid, mercapto- (7CI)

• Inchi： 1S/C3H6O2S/c4-3(5)1-2-6/h6H,1-2H2,(H,4,5)
• InChI Key： DKIDEFUBRARXTE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS

Computed Properties

• Exact Mass: 106.00888
• Monoisotopic Mass: 106.00885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.223
• Melting Point: 16.8 DEG C
• Boiling Point: 217.4°Cat760mmHg
• Flash Point: 100.7°C
• PSA: 37.3